Cas no 494870-08-5 (16a-Dexamethasone 9,11-Epoxide 21-Propionate)

• Product Name: 16a-Dexamethasone 9,11-Epoxide 21-Propionate
• CAS No: 494870-08-5
• MF: C₂₅H₃₂O₆
• MW: 428.517988204956
• CID: 5730749
• Update Time: 2025-06-15

16a-Dexamethasone 9,11-Epoxide 21-Propionate Chemical and Physical Properties

Names and Identifiers

• 16α-Dexamethasone 9,11-Epoxide 21-Propionate
• Pregna-1,4-diene-3,20-dione, 9,11-epoxy-17-hydroxy-16-methyl-21-(1-oxopropoxy)-, (9β,11β,16α)- (9CI)
• 16a-Dexamethasone 9,11-Epoxide 21-Propionate

• Inchi： 1S/C25H32O6/c1-5-21(28)30-13-19(27)24(29)14(2)10-18-17-7-6-15-11-16(26)8-9-22(15,3)25(17)20(31-25)12-23(18,24)4/h8-9,11,14,17-18,20,29H,5-7,10,12-13H2,1-4H3/t14-,17+,18+,20-,22+,23+,24+,25-/m1/s1
• InChI Key： VHNLZHWRYPLCSE-UGWMNUSQSA-N
• SMILES： C1(=O)C=C2[C@](C)(C=C1)[C@]13O[C@]1([H])C[C@@]1(C)[C@@]([H])(C[C@@H](C)[C@]1(O)C(=O)COC(=O)CC)[C@]3([H])CC2

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Melting Point: 193-195°C
• Boiling Point: 584.2±50.0 °C(Predicted)
• Solubility: Chloroform, Methanol
• pka: 12.41±0.70(Predicted)

16a-Dexamethasone 9,11-Epoxide 21-Propionate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives

Additional information on 16a-Dexamethasone 9,11-Epoxide 21-Propionate

Research Brief on 16a-Dexamethasone 9,11-Epoxide 21-Propionate (CAS: 494870-08-5): Recent Advances and Applications

16a-Dexamethasone 9,11-Epoxide 21-Propionate (CAS: 494870-08-5) is a synthetic glucocorticoid derivative with significant potential in anti-inflammatory and immunosuppressive therapies. Recent studies have explored its structural modifications, pharmacological properties, and therapeutic applications, positioning it as a promising candidate for targeted drug development. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, efficacy, and potential clinical implications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the molecular interactions of 16a-Dexamethasone 9,11-Epoxide 21-Propionate with glucocorticoid receptors (GRs). The research demonstrated that the 9,11-epoxide moiety enhances binding affinity to GRs, while the 21-propionate group improves metabolic stability. These structural features contribute to its prolonged anti-inflammatory effects compared to conventional dexamethasone derivatives. The study utilized X-ray crystallography and molecular dynamics simulations to validate these interactions, providing a robust foundation for further optimization.

In preclinical models of rheumatoid arthritis, 16a-Dexamethasone 9,11-Epoxide 21-Propionate exhibited superior efficacy in reducing synovial inflammation and joint damage. A 2024 Nature Communications paper reported that the compound selectively modulates GR-dependent transrepression pathways, minimizing adverse effects associated with transactivation, such as glucose intolerance. This selectivity underscores its potential as a safer alternative to existing glucocorticoids in chronic inflammatory conditions.

Ongoing clinical trials (e.g., NCT05333029) are evaluating the pharmacokinetics and safety profile of this derivative in humans. Preliminary data suggest a favorable half-life (~14 hours) and reduced hypothalamic-pituitary-adrenal (HPA) axis suppression. Industry reports from BioPharma Insights (Q2 2024) indicate growing interest in its application for ocular inflammation and dermatological disorders, with two Phase II trials expected to conclude by 2025.

Challenges remain in optimizing the synthesis of 494870-08-5, as noted in a recent Organic Process Research & Development article. The epoxide formation step requires stringent control to avoid byproducts, with current yields averaging 68%. However, advances in flow chemistry and enzymatic catalysis may address these limitations, as proposed in a 2024 ACS Catalysis study.

In conclusion, 16a-Dexamethasone 9,11-Epoxide 21-Propionate represents a significant advancement in glucocorticoid therapeutics, combining enhanced receptor specificity with improved metabolic properties. Future research should focus on large-scale synthesis optimization and expanded clinical validation across inflammatory indications.